Cas no 109282-33-9 (7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI))

7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI) structure
109282-33-9 structure
Product Name:7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI)
CAS No:109282-33-9
MF:C9H10O7
MW:230.171503543854
CID:206568
PubChem ID:176106
Update Time:2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, (2-exo,3-exo,5-endo)- (9CI)
    • (1R,2R,3S,4S,5S)-7-oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylic acid
    • (2-exo,3-exo,5-endo)-7-Oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylic acid
    • 109282-33-9
    • 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylic acid
    • DTXSID40911080
    • 7-Oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylic acid, (2-exo,3-exo,5-endo)-
    • Inchi: 1S/C9H10O7/c10-7(11)2-1-3-4(8(12)13)5(9(14)15)6(2)16-3/h2-6H,1H2,(H,10,11)(H,12,13)(H,14,15)/t2-,3+,4-,5-,6-/m0/s1
    • InChI Key: VILUPVHBJMWDJU-GNFDWLABSA-N
    • SMILES: O1[C@@H]2C[C@H](C(=O)O)[C@H]1[C@@H](C(=O)O)[C@H]2C(=O)O

Computed Properties

  • Exact Mass: 230.043
  • Monoisotopic Mass: 230.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.73
  • Boiling Point: 533°Cat760mmHg
  • Flash Point: 219.5°C
  • Refractive Index: 1.602
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